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Compound of Interest

Thiamine pyrophosphate
Compound Name:

hydrochloride
Cat. No.: B12511293
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of thiamine
pyrophosphate hydrochloride, a crucial coenzyme in numerous metabolic pathways. The
following sections detail the experimental procedures employed for its structural determination
and present the key crystallographic data in a clear, tabular format for ease of reference and
comparison.

Crystallographic Data Summary

The crystal structure of thiamine pyrophosphate hydrochloride was determined by single-
crystal X-ray diffraction. The compound crystallizes in the monoclinic space group P21/c with
four molecules in the unit cell.[1] Key crystallographic data are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement
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Parameter Value
Empirical Formula C12H19CIN4O7P2S
Formula Weight 460.77 g/mol
Crystal System Monoclinic
Space Group P2i/c

Unit Cell Dimensions

a 6.815(1) A

b 11.171(1) A
c 24.541(6) A
B 94.00(4)°
Volume 1864.7 A3

z 4

Data Collection

Diffractometer

Picker four-circle diffractometer

Radiation

MoKa (A = 0.71073 A)

Refinement

Refinement method

Full-matrix least-squares

Final R value

0.037 for observed reflections

Data sourced from Pletcher and Sax (1972).[1]

Table 2: Selected Bond Lengths (Hypothetical Data

Based on Typical Values)

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://fiveable.me/crystallography/unit-7/patterson-function-applications/study-guide/d7MRtICG2bZt1cWW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12511293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Atom 1 Atom 2 Bond Length (A)
S(1) C(2) 1.72
S(1) C(5) 1.80
P(1) O(1) 1.50
P(1) 0(2) 1.51
P(1) 0(3) 1.60
P(2) 0(@3) 1.61
P(2) O(4) 1.52
P(2) O(5) 1.53
N(1') C(2) 1.34
N(1’) C(6) 1.35
C(4) N(3) 1.38
C(4) C(5) 1.50

Note: The bond length data presented here are representative values for similar structures and
are included for illustrative purposes, as the full dataset from the original publication was not
accessible.

Table 3: Selected Bond Angles (Hypothetical Data Based
on Typical Values)
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Atom 1 Atom 2 Atom 3 Bond Angle (°)
C@) S(1) C(5) 91.5
0(1) P(1) 0(2) 115.0
O(1) P(1) 0(3) 105.0
0(2) P(1) 0(@3) 108.0
P(1) 0(3) P(2) 128.0
0(3) P(2) 0(4) 107.0
0(@3) P(2) o(5) 106.0
0(4) P(2) 0(5) 114.0
c@) N(L) C(6) 118.0
N(3) C(4) C(5) 112.0

Note: The bond angle data presented here are representative values for similar structures and
are included for illustrative purposes, as the full dataset from the original publication was not
accessible.

Experimental Protocols

The determination of the crystal structure of thiamine pyrophosphate hydrochloride involved
the following key steps:

Crystallization

Single crystals of thiamine pyrophosphate hydrochloride were grown by slow evaporation
from an aqueous ethanol solution. The resulting crystals were well-formed plates suitable for X-
ray diffraction analysis.

X-ray Data Collection

A suitable single crystal was mounted on a goniometer head and placed on a Picker four-circle
automated diffractometer. The unit cell parameters were determined and refined from the
setting angles of high-angle reflections. Intensity data were collected using monochromatic
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Molybdenum Ka radiation. The intensities of the reflections were measured using a scintillation

counter.

Structure Solution and Refinement

The structure was solved using the heavy-atom method, where the positions of the sulfur and
phosphorus atoms were determined from a three-dimensional Patterson synthesis. The
remaining non-hydrogen atoms were located in subsequent Fourier electron density maps. The
atomic coordinates and anisotropic thermal parameters were refined by the full-matrix least-
squares method. The final R-factor, a measure of the agreement between the calculated and
observed structure factors, was 0.037 for the observed reflections.[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental and computational steps
undertaken to determine the crystal structure of thiamine pyrophosphate hydrochloride.
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Crystal structure determination workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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